Cas no 35185-96-7 (1,4-Epoxynaphthalene,1,2,3,4-tetrahydro-)

• Product Name: 1,4-Epoxynaphthalene,1,2,3,4-tetrahydro-
• CAS No: 35185-96-7
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 321931
• PubChem ID: 141969
• Update Time: 2025-05-22

1,4-Epoxynaphthalene,1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Epoxynaphthalene,1,2,3,4-tetrahydro-
• 1,4-Epoxy-1,2,3,4-tetrahydronaphthalene
• 1,2,3,4-Tetrahydronaphthalene 1,4-endoxide
• 1,2,3,4-Tetrahydronaphthalene-1,4-endo-oxide
• AKOS024319541
• FT-0694319
• 1,4-Epoxynaphthalene, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydro-1,4-epoxynaphthalene
• 11-oxatricyclo[6.2.1.0,undeca-2(7),3,5-triene
• 11-oxatricyclo[6.2.1.02,7]undeca-2,4,6-triene
• InChI=1/C10H10O/c1-2-4-8-7(3-1)9-5-6-10(8)11-9/h1-4,9-10H,5-6H
• E87804
• 35185-96-7
• SCHEMBL2588122
• DTXSID20956631
• tetrahydro-1,4-epoxynaphthalene
• 1,4-EPOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE

• Inchi： 1S/C10H10O/c1-2-4-8-7(3-1)9-5-6-10(8)11-9/h1-4,9-10H,5-6H2
• InChI Key： SPELXJYTVLDKGB-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3C1CC2

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.0900
• Melting Point: 14.5°C
• Boiling Point: 225.81°C (rough estimate)
• Flash Point: 90°C
• Refractive Index: 1.5540 (estimate)
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1,4-Epoxynaphthalene,1,2,3,4-tetrahydro-

1,4-Epoxynaphthalene,1,2,3,4-tetrahydro- (CAS No. 35185-96-7): Properties, Applications, and Market Insights

1,4-Epoxynaphthalene,1,2,3,4-tetrahydro- (CAS No. 35185-96-7) is a specialized organic compound with a unique structure that combines an epoxide functional group with a partially hydrogenated naphthalene ring. This chemical has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for information about 1,4-Epoxynaphthalene derivatives, synthesis methods, and industrial uses of tetrahydro compounds, making it a topic of growing interest.

The molecular structure of 1,4-Epoxynaphthalene,1,2,3,4-tetrahydro- features a naphthalene core with two double bonds reduced (tetrahydro) and an oxygen bridge (epoxide) across the 1,4-positions. This configuration gives the compound interesting chemical properties, including moderate stability and reactivity that make it valuable for various synthetic applications. Current trends in chemical research show increasing interest in epoxide-containing compounds for drug discovery and green chemistry applications, positioning this compound as potentially important for future developments.

In pharmaceutical research, 1,4-Epoxynaphthalene,1,2,3,4-tetrahydro- serves as a key intermediate for the synthesis of more complex molecules. Its structure makes it particularly useful for creating compounds with potential biological activity. Recent studies have explored its derivatives for various therapeutic applications, aligning with the growing market demand for novel pharmaceutical intermediates and small molecule drugs. The compound's versatility also extends to material science, where researchers investigate its potential in creating specialized polymers and coatings.

The synthesis of 1,4-Epoxynaphthalene,1,2,3,4-tetrahydro- typically involves selective hydrogenation and epoxidation steps. Modern synthetic approaches focus on improving yield and selectivity while minimizing environmental impact, reflecting the chemical industry's shift toward sustainable synthesis methods. Analytical techniques like NMR, HPLC, and mass spectrometry are essential for characterizing this compound and ensuring its purity for various applications.

Market analysis indicates steady growth in demand for tetrahydro naphthalene derivatives, driven by their expanding applications across multiple industries. The compound's unique properties make it valuable for specialty chemical manufacturers, particularly those serving the pharmaceutical and advanced materials sectors. Industry professionals frequently search for information about CAS 35185-96-7 suppliers, pricing trends, and technical specifications, highlighting its commercial importance.

From a regulatory perspective, 1,4-Epoxynaphthalene,1,2,3,4-tetrahydro- requires proper handling according to standard laboratory safety protocols. While not classified as highly hazardous, appropriate precautions should be taken when working with this compound, including the use of personal protective equipment and proper ventilation. Safety data sheets provide essential information about storage conditions and handling procedures for this chemical.

Recent advancements in chemical research have opened new possibilities for 1,4-Epoxynaphthalene,1,2,3,4-tetrahydro- applications. Scientists are exploring its potential in catalysis, where its unique structure might facilitate certain organic transformations. Additionally, its use in creating liquid crystal materials and other advanced functional materials represents an exciting frontier for this compound.

Quality control is crucial when working with 1,4-Epoxynaphthalene,1,2,3,4-tetrahydro-, particularly for pharmaceutical applications. Impurities can significantly affect downstream processes, making rigorous analytical testing essential. Modern quality assurance methods combine traditional techniques with advanced analytical technologies to ensure compound purity and consistency.

The future outlook for 1,4-Epoxynaphthalene,1,2,3,4-tetrahydro- appears promising, with potential applications emerging in energy storage materials and specialty coatings. As research continues to uncover new uses for this versatile compound, its commercial importance is likely to grow. Industry observers predict increasing demand for high-purity grades of this chemical, particularly from the pharmaceutical and advanced materials sectors.

For researchers and industry professionals seeking more information about 1,4-Epoxynaphthalene,1,2,3,4-tetrahydro-, numerous scientific publications and patents detail its properties, synthesis methods, and applications. The compound's unique characteristics and versatility ensure it will remain an important subject of study in organic chemistry and industrial applications for years to come.